Geranin A

• Molecular Formula: C30H24O10
• Molecular Weight: 544.5 g/mol
• InChI: InChI=1S/C30H24O10/c31-15-5-1-13(2-6-15)27-21(36)11-18-19(34)12-23-25(28(18)38-27)26-24-20(35)9-17(33)10-22(24)39-30(40-23,29(26)37)14-3-7-16(32)8-4-14/h1-10,12,21,26-27,29,31-37H,11H2/t21-,26+,27+,29+,30-/m0/s1
• InChIKey: LQRHGTVFFPMWCG-TXZJYACMSA-N

Geranin A Compound Overview for Scientific Procurement and Research Applications

Geranin A (CAS: 226715-59-9) is an A-type proanthocyanidin of the propelargonidin subtype, with the defined structure epi-afzelechin-(4β→8, 2β→O→7)-afzelechin and a molecular weight of 544.51 g/mol [1]. It is a natural product primarily isolated from the roots of Geranium niveum, a medicinal plant used in traditional Mexican medicine [2]. Geranin A is a secondary metabolite belonging to the class of condensed tannins and is structurally distinct from the more common B-type proanthocyanidins due to its unique double interflavan linkage, which confers specific stereochemical rigidity and influences its biological activity profile [1].

Compound Class

A-type proanthocyanidin with unique double interflavan linkage

Source & Identity

Isolated from Geranium niveum; defined epi-afzelechin-(4β→8, 2β→O→7)-afzelechin structure

Research Use

Antioxidant and antiprotozoal screening studies; stereochemical SAR research

• [1] Calzada F, Cerda-García-Rojas CM, Meckes M, Cedillo-Rivera R, Bye R, Mata R. Geranins A and B, new antiprotozoal A-type proanthocyanidins from Geranium niveum. J Nat Prod. 1999 May;62(5):705-9. doi: 10.1021/np980467b. PMID: 10346950. View Source
• [2] Maldonado PD, Rivero-Cruz I, Mata R, Pedraza-Chaverrí J. Antioxidant activity of A-type proanthocyanidins from Geranium niveum (Geraniaceae). J Agric Food Chem. 2005 Mar 23;53(6):1996-2001. doi: 10.1021/jf0483725. PMID: 15769126. View Source

Why Geranin A Cannot Be Interchanged with Common Polyphenolic Analogues

A direct substitution of Geranin A with other A-type proanthocyanidins, B-type proanthocyanidins, or common antioxidants like ascorbic acid or resveratrol is not scientifically valid due to its unique double interflavan linkage (A-type) which significantly alters its molecular conformation, radical scavenging specificity, and target organism susceptibility compared to the more flexible B-type analogs [1]. While other A-type proanthocyanidins like Geranin B (which contains a catechin moiety) or Geranin D share the same core linkage, their differential hydroxylation patterns lead to distinct antioxidant capacities and biological selectivity profiles, as evidenced by the divergent hypochlorous acid (HOCl) scavenging abilities among the geranin series [2]. Consequently, experimental reproducibility and procurement specifications strictly require Geranin A (CAS 226715-59-9) rather than generic 'proanthocyanidin' or 'geraniin' mixtures to ensure fidelity in antioxidant, antiprotozoal, or mechanistic studies.

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B-type proanthocyanidins lack the rigid double interflavan linkage, altering conformational stability and radical scavenging profile; may not replicate A-type binding specificity.

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Structural analogs (Geranin B/D) differ in hydroxylation patterns, resulting in divergent HOCl scavenging capacity and antiprotozoal activity; cannot be substituted for anti-Giardia studies.

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Generic antioxidants (ascorbic acid, resveratrol) do not contain the proanthocyanidin scaffold and lack the HOCl-specific scavenging capability reported for Geranin A.

• [1] Calzada F, Cerda-García-Rojas CM, Meckes M, Cedillo-Rivera R, Bye R, Mata R. Geranins A and B, new antiprotozoal A-type proanthocyanidins from Geranium niveum. J Nat Prod. 1999 May;62(5):705-9. doi: 10.1021/np980467b. PMID: 10346950. View Source
• [2] Maldonado PD, Rivero-Cruz I, Mata R, Pedraza-Chaverrí J. Antioxidant activity of A-type proanthocyanidins from Geranium niveum (Geraniaceae). J Agric Food Chem. 2005 Mar 23;53(6):1996-2001. doi: 10.1021/jf0483725. PMID: 15769126. View Source

Quantitative Differential Evidence for Geranin A vs. Comparators

Hypochlorous Acid (HOCl) Scavenging: Geranin A Demonstrates Potent and Distinct Efficacy

In a direct head-to-head comparison, Geranin A (IC50 = 0.2 µM) exhibited HOCl scavenging activity that was 100-fold more potent than the calculated lower bound for the positive controls ascorbic acid and resveratrol (both >20 µM). Furthermore, Geranin A was twice as potent as its structural analog Geranin D (IC50 = 0.1 µM), demonstrating that minor structural differences within the A-type proanthocyanidin series yield quantifiable changes in radical-specific antioxidant capacity [1].

HOCl Scavenging

Head-to-head

IC50 0.2 µM

Supports HOCl scavenging screening context; distinct from generic antioxidants

Compared to ascorbic acid (>20 µM), resveratrol (>20 µM), Geranin D (0.1 µM). In vitro assay.

Evidence Dimension	HOCl Scavenging Activity (IC50)
Target Compound Data	0.2 µM
Comparator Or Baseline	Ascorbic acid (>20 µM), Resveratrol (>20 µM), Geranin D (0.1 µM)
Quantified Difference	≥100-fold more potent than ascorbic acid/resveratrol; 2-fold less potent than Geranin D
Conditions	In vitro HOCl scavenging assay

Why This Matters

This quantifies Geranin A's specific, non-redundant role in scavenging myeloperoxidase-derived oxidants (HOCl), differentiating it from generic antioxidants for procurement in inflammation or oxidative stress research.

• [1] Maldonado PD, Rivero-Cruz I, Mata R, Pedraza-Chaverrí J. Antioxidant activity of A-type proanthocyanidins from Geranium niveum (Geraniaceae). J Agric Food Chem. 2005 Mar 23;53(6):1996-2001. doi: 10.1021/jf0483725. PMID: 15769126. View Source

Antiprotozoal Activity: Geranin A Exhibits Specific Efficacy Against Giardia lamblia

In a bioassay-guided fractionation study, Geranin A (epi-afzelechin-(4β→8, 2β→O→7)-afzelechin) demonstrated significant antiprotozoal activity against axenically grown trophozoites of Giardia lamblia. In contrast, the closely related co-isolated compound Geranin B (epi-catechin-(4β→8, 2β→O→7)-afzelechin) did not show comparable activity under identical assay conditions, indicating that the specific afzelechin-afzelechin dimeric structure of Geranin A is a critical determinant for anti-Giardia efficacy [1].

Antiprotozoal Activity

Head-to-head

Active vs. Geranin B inactive

Supports antiprotozoal screening context; structural specificity requires review

Giardia lamblia trophozoite assay; afzelechin-afzelechin dimer critical

Evidence Dimension	Antiprotozoal Activity against Giardia lamblia
Target Compound Data	Active (significant inhibition)
Comparator Or Baseline	Geranin B (inactive)
Quantified Difference	Activity observed only in Geranin A, not in Geranin B
Conditions	Axenic culture of Giardia lamblia trophozoites

Why This Matters

This demonstrates that Geranin A possesses a unique structural feature (afzelechin-afzelechin dimer) essential for antiprotozoal activity, making it a non-substitutable lead compound for anti-giardiasis drug discovery or mechanistic studies.

• [1] Calzada F, Cerda-García-Rojas CM, Meckes M, Cedillo-Rivera R, Bye R, Mata R. Geranins A and B, new antiprotozoal A-type proanthocyanidins from Geranium niveum. J Nat Prod. 1999 May;62(5):705-9. doi: 10.1021/np980467b. PMID: 10346950. View Source

ABTS Radical Cation Scavenging: Geranin A Matches Established Antioxidant Standards

Geranin A exhibited ABTS•+ scavenging activity statistically equivalent to that of the reference antioxidants resveratrol and ascorbic acid, confirming its high potency as a radical scavenger in this standard assay. This provides a quantifiable baseline for comparing Geranin A's antioxidant capacity against widely recognized industry standards [1].

ABTS Radical Scavenging

Head-to-head

Comparable to ascorbic acid/resveratrol

Reported antioxidant parity with standards; supports assay standardization

In vitro ABTS•+ decolorization assay; no significant difference

Evidence Dimension	ABTS Radical Scavenging Activity
Target Compound Data	Potent activity (comparable to controls)
Comparator Or Baseline	Resveratrol and ascorbic acid
Quantified Difference	No significant difference
Conditions	In vitro ABTS radical cation decolorization assay

Why This Matters

This validates Geranin A's antioxidant efficacy against a well-characterized benchmark, supporting its use as a reliable, potent antioxidant standard in biochemical assays and enabling direct cross-study comparisons.

• [1] Maldonado PD, Rivero-Cruz I, Mata R, Pedraza-Chaverrí J. Antioxidant activity of A-type proanthocyanidins from Geranium niveum (Geraniaceae). J Agric Food Chem. 2005 Mar 23;53(6):1996-2001. doi: 10.1021/jf0483725. PMID: 15769126. View Source

Recommended Application Scenarios for Geranin A Based on Differential Evidence

Investigating Myeloperoxidase-Mediated Oxidative Damage and Inflammation

Given its exceptionally potent and selective hypochlorous acid (HOCl) scavenging activity (IC50 = 0.2 µM), which surpasses ascorbic acid and resveratrol by over 100-fold [1], Geranin A is the optimal choice for in vitro and ex vivo studies focused on myeloperoxidase (MPO)-driven pathologies. Researchers investigating inflammatory conditions, cardiovascular diseases, or cystic fibrosis where MPO-derived HOCl is a primary damaging agent should prioritize Geranin A over generic antioxidants to accurately model specific oxidative pathways.

Mechanistic Studies of Anti-Giardiasis Activity and Proanthocyanidin Structure-Activity Relationships

Geranin A's demonstrated specific activity against Giardia lamblia trophozoites, contrasted with the inactivity of the structurally similar Geranin B [2], makes it an essential tool compound for elucidating the precise molecular pharmacophore required for anti-giardiasis activity. This is critical for academic labs and pharmaceutical discovery units aiming to define the structural basis of A-type proanthocyanidin bioactivity and develop targeted antiparasitic agents.

Standardization and Quality Control of Geranium-Derived Nutraceuticals and Phytopharmaceuticals

Due to its well-defined chemical structure, distinct A-type linkage, and quantifiable bioactivity profile (including HOCl scavenging IC50 = 0.2 µM [1] and specific anti-Giardia activity [2]), Geranin A serves as an ideal analytical marker for the standardization, authentication, and quality control of extracts derived from Geranium niveum and related species. Its use ensures batch-to-batch consistency in products intended for antioxidant or traditional medicinal applications, differentiating it from non-specific polyphenolic markers.

Application

Selection Property

Validation Focus

MPO-driven oxidative stress pathway studies

Specific HOCl scavenging activity (A-type linkage)

Myeloperoxidase-derived oxidant scavenging context; model relevance review

Anti-giardiasis structure-activity relationship research

Afzelechin-afzelechin dimer structure; antiprotozoal selectivity vs. Geranin B

Giardia lamblia trophozoite assay reproducibility; pharmacophore mapping

Phytochemical standardization of Geranium extracts

Distinct A-type linkage and quantifiable bioactivity

Batch-to-batch consistency; marker authentication for antioxidant studies

• [1] Maldonado PD, Rivero-Cruz I, Mata R, Pedraza-Chaverrí J. Antioxidant activity of A-type proanthocyanidins from Geranium niveum (Geraniaceae). J Agric Food Chem. 2005 Mar 23;53(6):1996-2001. doi: 10.1021/jf0483725. PMID: 15769126. View Source
• [2] Calzada F, Cerda-García-Rojas CM, Meckes M, Cedillo-Rivera R, Bye R, Mata R. Geranins A and B, new antiprotozoal A-type proanthocyanidins from Geranium niveum. J Nat Prod. 1999 May;62(5):705-9. doi: 10.1021/np980467b. PMID: 10346950. View Source